Cas no 2172006-97-0 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid
• CAS No: 2172006-97-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6233233
• PubChem ID: 165565744
• Update Time: 2025-07-23

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid
• 2172006-97-0
• EN300-1553668
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-dimethylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-4-18(13-14-25(31)30-15-24(26(32)33)28(2,3)17-30)29-27(34)35-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23-24H,4,13-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： KHRVQIMNDSSPJN-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CCC(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1(C)C)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid (CAS No. 2172006-97-0)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid, identified by its CAS number 2172006-97-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety, a methoxycarbonyl group, and a hexanoyl chain linked to a 4,4-dimethylpyrrolidine ring. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The fluorene component in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are well-known for their stability, fluorescence properties, and biological activity. In recent years, researchers have been exploring the potential of fluorene-based compounds as scaffolds for developing novel therapeutic agents. The methoxycarbonyl group further enhances the reactivity of the molecule, making it a valuable intermediate in synthetic chemistry. This group can participate in various transformations, including esterification and amidation reactions, which are crucial for constructing more complex molecules.

The hexanoyl chain in the compound’s structure introduces a hydrophobic region, which can influence its solubility and interactions with biological targets. This feature is particularly important in drug design, as it can affect how the molecule behaves within biological systems. Additionally, the 4,4-dimethylpyrrolidine ring adds another layer of complexity, providing a rigid backbone that can stabilize the overall structure of the molecule. This rigidity is often desirable in drug candidates, as it can improve binding affinity and selectivity.

Recent studies have highlighted the potential of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid in various pharmacological applications. For instance, researchers have investigated its role as a precursor in the synthesis of peptidomimetics—molecules that mimic the behavior of peptides but with improved stability and bioavailability. The combination of the fluorene moiety and the methoxycarbonyl group makes this compound an excellent candidate for such applications.

In addition to its peptidomimetic potential, this compound has shown promise in other areas of medicinal chemistry. Its structural features suggest that it could interact with biological targets such as enzymes and receptors. The fluorene group, in particular, has been shown to exhibit binding properties with certain proteins and nucleic acids. This makes it a valuable tool for developing probes and inhibitors in drug discovery.

The hexanoyl chain and the 4,4-dimethylpyrrolidine ring contribute to the molecule’s overall physicochemical properties, including solubility and metabolic stability. These factors are critical considerations when designing drug candidates, as they can influence how well a molecule is absorbed, distributed, metabolized, and excreted by the body (ADME). By optimizing these properties, researchers can enhance the therapeutic efficacy of their compounds while minimizing side effects.

One of the most exciting aspects of this compound is its versatility in synthetic chemistry. The presence of multiple reactive sites allows chemists to modify its structure in various ways, enabling the creation of derivatives with tailored properties. For example, researchers have explored modifying the fluorene moiety to introduce different substituents that could enhance binding affinity or selectivity against specific biological targets.

The methoxycarbonyl group also plays a crucial role in these modifications. It can be used to introduce ester or amide functionalities, which are common motifs in many drugs. These modifications can alter the pharmacokinetic profile of the compound, making it more suitable for certain therapeutic applications.

In conclusion,1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid (CAS No. 2172006-97-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing peptidomimetics and other therapeutic agents. The ongoing research into this compound underscores its importance as a building block for novel drugs and highlights the growing interest in fluorene-based molecules.